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Abstract
Nitrogen dioxide (NO₂), a significant atmospheric trace gas, plays a crucial role in atmospheric

chemistry, impacting air quality, human health, and the climate. While anthropogenic sources

are major contributors to NO₂ concentrations, particularly in urban areas, natural sources

represent a substantial portion of the global nitrogen oxide (NOₓ = NO + NO₂) budget. This

technical guide provides an in-depth analysis of the primary natural sources of atmospheric

NO₂, including lightning, soil microbial activity, biomass burning, and volcanic emissions. It

details the formation pathways, presents quantitative emission data, and outlines the

experimental protocols used to measure and characterize these sources, offering a

comprehensive resource for researchers in atmospheric science, environmental health, and

related fields.

Introduction
Nitrogen dioxide is a reddish-brown gas that is a key precursor to the formation of tropospheric

ozone and secondary aerosols, both of which have significant implications for respiratory and

cardiovascular health.[1] It also contributes to the formation of acid rain.[2] Understanding the
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complete budget of atmospheric NO₂ requires a thorough characterization of both

anthropogenic and natural emission sources. Natural emissions are a significant component of

the global NOₓ budget and are essential for accurate atmospheric modeling and the

development of effective air quality management strategies. This guide focuses on the four

principal natural sources of atmospheric NO₂.

Quantitative Analysis of Natural NO₂ Sources
The contribution of each natural source to the global NOₓ budget is subject to considerable

uncertainty, reflecting the spatial and temporal variability of these emissions. The following

tables summarize the current understanding of the quantitative impact of each source.

Table 1: Global Annual Emissions of NOₓ from Natural Sources

Natural Source
Estimated Global NOₓ
Emissions (Tg N/year)

Key Uncertainties

Lightning 2 - 8[3]

Flash energy, NOₓ production

efficiency per flash, vertical

distribution of emissions.

Soil Emissions 5.5 - 23.6

Soil type, moisture,

temperature, microbial

community composition, land

use.[2]

Biomass Burning ~5.9

Fire intensity, fuel type and

nitrogen content, combustion

efficiency.[4]

Volcanic Emissions

Highly variable, often

estimated based on SO₂

emissions

Magma composition, eruption

style (explosive vs. effusive),

atmospheric processing.

Table 2: Emission Factors for Natural NOₓ Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.usgs.gov/faqs/what-gases-are-emitted-kilauea-and-other-active-volcanoes
https://volcano.oregonstate.edu/measuring-volcanic-gases
https://www.semanticscholar.org/paper/Chemical-Composition-of-Volcanic-Gases-Giggenbach/7b4c9006fde325d7a540e0dcc9dab7dfdf5c6291
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3149021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Source Parameter Emission Factor Notes

Lightning NO₂ per flash ~11.5 kg NO₂/flash

Varies with flash type

(intracloud vs. cloud-

to-ground) and

location.

Biomass Burning NO₂ (g MJ⁻¹)

Forest: 0.279 ±

0.077Grass: 0.342 ±

0.053Shrub: 0.696 ±

0.088[4][5]

Derived from satellite

observations of fire

radiative power and

NO₂ columns.

Soil Emissions N₂O-N/N input (%)

Wet climates: 0.6%

(organic), 1.6%

(synthetic)Dry

climates: 0.5% (both)

[1][6]

These are for N₂O,

which is often

measured alongside

NOₓ. Direct NOₓ

emission factors are

highly variable.

Volcanic Emissions CO₂/SO₂ ratio (molar)

~1.5 for arc

volcanoes, up to 4-5

globally

NOₓ is not routinely

measured directly and

is often inferred from

other gas ratios.[7]

Formation Pathways and Mechanisms
The formation of NO₂ from natural sources involves a diverse range of chemical and biological

processes, from high-temperature atmospheric chemistry to microbial metabolism.

Lightning-Induced NOₓ Production
The extreme temperatures within a lightning channel (up to 30,000 K) provide the energy

required to break the strong triple bond of atmospheric nitrogen (N₂). This allows nitrogen

atoms to react with oxygen (O₂) to form nitric oxide (NO), which is then rapidly oxidized to NO₂

in the atmosphere.

High-temperature chemistry of NOx formation from lightning.

Soil Microbial Emissions
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Nitrogen oxides are produced in soils primarily through the microbial processes of nitrification

and denitrification.

Nitrification: This is the two-step aerobic oxidation of ammonia (NH₄⁺) to nitrate (NO₃⁻).

Nitric oxide (NO) and nitrous oxide (N₂O) are produced as byproducts, particularly by

ammonia-oxidizing bacteria and archaea. The produced NO can then be emitted from the

soil and oxidized to NO₂ in the atmosphere.

Denitrification: This is an anaerobic process where nitrate is used as an electron acceptor for

respiration, leading to the sequential reduction of NO₃⁻ to N₂ gas. NO and N₂O are key

intermediates in this pathway and can be released from the soil.[8]
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Microbial pathways of nitrification and denitrification leading to NOx emissions.
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Biomass Burning
The combustion of biomass, such as in wildfires, releases nitrogen that is stored in the organic

matter. The high temperatures of the fire facilitate the oxidation of this fuel-bound nitrogen into

NO and NO₂. The relative amounts of NO and NO₂ produced depend on the combustion

conditions, with higher temperatures and more complete combustion favoring NO formation,

which is then converted to NO₂ in the smoke plume.
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NOx formation from the combustion of biomass.

Volcanic Emissions
Volcanoes release a variety of gases from magma, including nitrogen compounds. At the high

temperatures of volcanic vents, atmospheric N₂ can react with O₂ to form NO.[7] Additionally,

nitrogen-containing compounds within the magma can be released and oxidized. The emitted

NO is then converted to NO₂ in the volcanic plume. The composition of volcanic gases can vary

significantly between different volcanoes and even over time for a single volcano.
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Formation of NOx in volcanic plumes.

Experimental Protocols for Measuring Natural NO₂
Sources
A variety of techniques are employed to measure NO₂ and its precursors from natural sources,

ranging from satellite-based remote sensing to in-situ ground measurements.

Satellite-Based Remote Sensing
Satellite instruments like the Ozone Monitoring Instrument (OMI) and the TROPOspheric

Monitoring Instrument (TROPOMI) are crucial for monitoring the global distribution of

atmospheric NO₂. These instruments are nadir-viewing spectrometers that measure

backscattered solar radiation.

Methodology:
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Spectral Fitting: The retrieval of NO₂ vertical column densities (VCDs) begins with a spectral

fitting of the measured radiance and irradiance spectra to known absorption cross-sections

of NO₂ and other interfering species. This yields the slant column density (SCD), which is the

integrated concentration of NO₂ along the light path.[8]

Stratosphere-Troposphere Separation: The total SCD is separated into stratospheric and

tropospheric components. This is often done using data assimilation with a chemical

transport model or by assuming a smooth spatial variation of the stratospheric component.

Air Mass Factor (AMF) Calculation: The tropospheric SCD is converted to a vertical column

density (VCD) by dividing by the Air Mass Factor (AMF). The AMF is calculated using a

radiative transfer model and depends on various factors, including the viewing geometry,

surface albedo, cloud cover, and the vertical profile of NO₂.
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Workflow for satellite-based retrieval of tropospheric NO₂.

Soil Flux Measurements
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Measuring the flux of NOₓ from soils is challenging due to the high spatial and temporal

variability. Two common approaches are chamber methods and micrometeorological

techniques.

Chamber Methods:

Static Chambers: A closed chamber is placed over the soil surface, and the accumulation

of the gas of interest in the chamber headspace is measured over time by collecting gas

samples at intervals. The flux is calculated from the rate of concentration change.

Dynamic Chambers: Air flows through the chamber at a known rate, and the flux is

determined from the difference in gas concentration between the inlet and outlet air

streams.

Micrometeorological Techniques: These methods measure fluxes over a larger area (fetch)

and avoid disturbing the soil surface.

Eddy Covariance: This technique uses fast-response sensors to measure the covariance

between vertical wind speed and the gas concentration.

Flux-Gradient Method: This method relates the flux to the vertical concentration gradient of

the gas, measured at different heights above the surface.[4]

Volcanic Gas Measurements
The direct measurement of NOₓ in volcanic plumes is challenging due to the harsh conditions.

Therefore, NOₓ concentrations are often estimated based on the measured ratios to more

easily quantifiable gases like sulfur dioxide (SO₂).

Common Techniques:

Correlation Spectrometer (COSPEC) and Differential Optical Absorption Spectroscopy

(DOAS): These ground-based or airborne instruments measure the absorption of ultraviolet

or visible light by SO₂ in the plume, allowing for the calculation of emission rates.[7]

Fourier Transform Infrared (FTIR) Spectroscopy: This technique can simultaneously

measure multiple gas species in a volcanic plume by analyzing their absorption of infrared
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radiation.

Direct Sampling: Involves collecting gas samples directly from fumaroles or vents for

laboratory analysis. This is often hazardous but provides detailed chemical composition.[5]

Conclusion
Natural sources are a significant and highly variable component of the global atmospheric

nitrogen dioxide budget. Lightning, soil emissions, biomass burning, and volcanic activity all

contribute to the atmospheric NOₓ loading through distinct chemical and biological pathways.

Accurate quantification of these sources is critical for understanding regional and global air

quality, atmospheric chemistry, and climate. Continued advancements in measurement

techniques, particularly in satellite remote sensing and in-situ flux measurements, along with

refinements in atmospheric and earth system models, will be crucial for reducing the

uncertainties associated with these natural emissions and for developing a more complete

picture of the global nitrogen cycle.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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